molecular formula C17H14O4S B8287948 4-[(9-Oxo-9H-thioxanthen-2-YL)oxy]butanoic acid CAS No. 86841-01-2

4-[(9-Oxo-9H-thioxanthen-2-YL)oxy]butanoic acid

Cat. No. B8287948
CAS RN: 86841-01-2
M. Wt: 314.4 g/mol
InChI Key: KNMZFIWWLHFNHK-UHFFFAOYSA-N
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Description

4-[(9-Oxo-9H-thioxanthen-2-YL)oxy]butanoic acid is a useful research compound. Its molecular formula is C17H14O4S and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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properties

CAS RN

86841-01-2

Product Name

4-[(9-Oxo-9H-thioxanthen-2-YL)oxy]butanoic acid

Molecular Formula

C17H14O4S

Molecular Weight

314.4 g/mol

IUPAC Name

4-(9-oxothioxanthen-2-yl)oxybutanoic acid

InChI

InChI=1S/C17H14O4S/c18-16(19)6-3-9-21-11-7-8-15-13(10-11)17(20)12-4-1-2-5-14(12)22-15/h1-2,4-5,7-8,10H,3,6,9H2,(H,18,19)

InChI Key

KNMZFIWWLHFNHK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=C(S2)C=CC(=C3)OCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Hydroxy-thioxanthone (4.56 g) was mixed with dimethylformamide (125 ml), ethyl 4-chlorobutyrate (6.02 g), potassium carbonate (2.80 g) and potassium iodide (0.50 g) and the mixture was stirred under reflux for four hours. The resulting mixture was poured carefully with stirring into cold distilled water. The yellow solid which precipitated, which is the ethyl ester of 2-(3-carboxypropoxy)thioxanthone, was collected by filtration and recrystallised from ethanol. The ethyl ester of 2-(3-carboxy-propoxy)thioxanthone (4.2 g) was dissolved in triethanolamine (50 ml) and a solution of potassium hydroxide (5.0 g) in distilled water (5 ml) and ethanol (20 ml) was slowly added with stirring. The resulting mixture was stirred under reflux for two hours, cooled, poured into a large excess of distilled water, and then acidified with hydrochloric acid. The resulting yellow precipitate was filtered off and recrystallised from ethanol to give 2-(3-carboxy-propoxy)thioxanthone.
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4.56 g
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6.02 g
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2.8 g
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0.5 g
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125 mL
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